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Compound of Interest |

Compound Name: Enterodiol
CAS No.: 80226-00-2
Cat. No.: B191174
L 7

Executive Summary & Biological Context

Enterodiol is a mammalian lignan produced by the action of intestinal bacteria on plant lignan
precursors. While often classified as "non-hazardous" under strict GHS guidelines due to a lack
of acute toxicity data, it is a bioactive phenolic metabolite with known estrogenic and anti-
estrogenic properties.

The Safety Paradox: Legally, Enterodiol may not trigger "P-list" or "U-list* RCRA hazardous
waste codes. However, from a scientific integrity and environmental stewardship perspective, it
must be treated as a potential endocrine disruptor. Discharge into municipal water systems
(sink disposal) is strictly prohibited due to the inability of standard wastewater treatment plants
to fully degrade phenolic rings, leading to potential bioaccumulation in aquatic ecosystems.

This guide mandates an "Incineration-Only" policy for Enterodiol to ensure complete thermal
decomposition of the phenolic structure.

Chemical Profile & Hazard Assessment

Use this data to populate internal waste manifests.
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Parameter Technical Specification
Chemical Name Enterodiol
CAS Number 80226-00-2

Molecular Formula

Chemical Class

Phenolic Lignan / Diol

Physical State

Solid (White to off-white powder)

Solubility

DMSO, Ethanol, Methanol (Poorly soluble in

water)

GHS Classification

Not Classified (US/EU).[1] Treat as Bioactive

Substance.

Storage Requirement

-20°C (Long-term), Inert gas (Argon/Nitrogen),

Desiccated.

Waste Stream ID

Non-Halogenated Organic

Disposal Protocols

A. Solid Waste (Pure Substance |/ Expired Stock)

Objective: Prevent dust generation and ensure thermal destruction.

o Containment: Do not discard loose powder in general trash. Place the original vial or

container inside a secondary clear, sealable bag (e.g., Ziploc).

o Labeling: Apply a hazardous waste label. Even if "Non-Regulated," explicitly write:

"Non-Regulated Chemical Waste - Phenolic Solid - Destined for Incineration."
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» Disposal Path: Deposit into the Solid Chemical Waste Drum (usually yellow or black barrel).

o Note: If your facility requires solids to be dissolved, dissolve the powder in a minimal
amount of Ethanol or Acetone and treat as Liquid Waste (Section B).

B. Liquid Waste (Mother Liquors /| HPLC Effluent)

Objective: Segregate from halogenated solvents to allow for fuel blending/incineration.

e Solvent Compatibility Check: Enterodiol is typically dissolved in DMSO or Methanol. These
are combustible.[1]

e Segregation: Pour waste into the Non-Halogenated Organic Solvent carboy (White/Clear
container).

o Critical: Do NOT pour into the Halogenated waste stream (e.g., Chloroform/DCM) unless
the Enterodiol was extracted using those solvents. Mixing raises disposal costs
significantly.

e Rinsing: Triple-rinse the original vessel with ethanol. Add the rinsate to the same waste
carboy.

C. Spill Management (Emergency Procedure)

Objective: Contain bioactive dust without aerosolization.

o PPE: Standard (Lab coat, Nitrile gloves, Safety glasses). Respiratory protection (N95) is
recommended if handling large quantities (>1g) to prevent inhalation of bioactive dust.

e Dry Spill:
o Do not dry sweep vigorously (creates aerosols).

o Cover the spill with a damp paper towel (dampened with water or ethanol) to weigh down
the powder.

o Scoop the material and the towel into a wide-mouth waste jar.
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» Surface Decontamination: Wipe the surface with 70% Ethanol. Place wipes in the Solid
Chemical Waste bin.

Operational Workflow Diagram

The following decision tree visualizes the logic flow for Enterodiol disposal. This structure
ensures that regardless of the state (solid vs. liquid), the endpoint is always high-temperature
destruction.
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Figure 1: Decision matrix for Enterodiol waste streams ensuring segregation from municipal
water and direction toward thermal destruction.

Scientific Rationale for Incineration

Why do we insist on incineration for a "Non-Hazardous" compound?

e Phenolic Stability: The phenolic ring structure of Enterodiol is chemically robust. While soil
bacteria can eventually degrade it, standard laboratory wastewater treatment is designed for
biological waste, not complex lignans.

o Endocrine Mimicry: Enterodiol is a phytoestrogen metabolite. Release into the environment
contributes to the "cocktail effect” of endocrine-disrupting chemicals (EDCs) in water
supplies, which can affect aquatic wildlife reproduction.

o EHS Best Practice: In drug development, "Unknown/Unclassified" implies "Hazardous until
proven otherwise." Incineration is the only method that guarantees 100% mineralization of
the compound into

and
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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